N-(2-propan-2-ylphenyl)-2-(3-pyrrolidin-1-ylpiperidin-1-yl)acetamide

• IUPAC Name: N-(2-propan-2-ylphenyl)-2-(3-pyrrolidin-1-ylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C20H31N3O/c1-16(2)18-9-3-4-10-19(18)21-20(24)15-22-11-7-8-17(14-22)23-12-5-6-13-23/h3-4,9-10,16-17H,5-8,11-15H2,1-2H3,(H,21,24)
• InChI Key: LKGHDSOFERPMKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)CN2CCCC(C2)N3CCCC3
• Molecular Formula: C20H31N3O
• Molecular Weight: 329.5 g/mol

Description

N-(2-propan-2-ylphenyl)-2-(3-pyrrolidin-1-ylpiperidin-1-yl)acetamide, also known as IPPP, is a novel compound that has gained attention in the scientific community for its potential applications in research.

Mechanism of Action

The exact mechanism of action of N-(2-propan-2-ylphenyl)-2-(3-pyrrolidin-1-ylpiperidin-1-yl)acetamide is not fully understood, but it is believed to act as a selective agonist for certain receptors in the brain, such as the sigma-1 receptor. This receptor is involved in various physiological processes, including pain perception, mood regulation, and neuronal protection.
Biochemical and Physiological Effects
Studies have shown that N-(2-propan-2-ylphenyl)-2-(3-pyrrolidin-1-ylpiperidin-1-yl)acetamide can produce a range of biochemical and physiological effects, including analgesia, anti-inflammatory activity, and antidepressant-like effects. It has also been shown to have neuroprotective properties and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-propan-2-ylphenyl)-2-(3-pyrrolidin-1-ylpiperidin-1-yl)acetamide for lab experiments is its high potency and selectivity for certain receptors, which allows for more precise and targeted research. However, its limited solubility in aqueous solutions can make it difficult to work with in certain experiments, and its high cost may also be a limiting factor.

Future Directions

There are several potential future directions for research on N-(2-propan-2-ylphenyl)-2-(3-pyrrolidin-1-ylpiperidin-1-yl)acetamide. One area of interest is its potential as a treatment for neurological disorders, such as Alzheimer's disease and neuropathic pain. Another direction is the development of new drugs based on the structure of N-(2-propan-2-ylphenyl)-2-(3-pyrrolidin-1-ylpiperidin-1-yl)acetamide, which could have improved efficacy and fewer side effects. Finally, further research is needed to fully understand the mechanism of action of N-(2-propan-2-ylphenyl)-2-(3-pyrrolidin-1-ylpiperidin-1-yl)acetamide and its potential applications in various fields of research.

Synthesis Methods

N-(2-propan-2-ylphenyl)-2-(3-pyrrolidin-1-ylpiperidin-1-yl)acetamide can be synthesized through a multi-step process involving the reaction of 2-(3-pyrrolidin-1-ylpiperidin-1-yl)acetic acid with 2-bromo-2-methylpropane, followed by the addition of 2-iodoacetophenone. The resulting product is then purified through recrystallization to obtain pure N-(2-propan-2-ylphenyl)-2-(3-pyrrolidin-1-ylpiperidin-1-yl)acetamide.

Scientific Research Applications

N-(2-propan-2-ylphenyl)-2-(3-pyrrolidin-1-ylpiperidin-1-yl)acetamide has shown promising results in various scientific research applications, including neuroscience, pharmacology, and medicinal chemistry. It has been used as a tool to study the role of certain receptors in the brain and to develop new drugs for the treatment of neurological disorders. N-(2-propan-2-ylphenyl)-2-(3-pyrrolidin-1-ylpiperidin-1-yl)acetamide has also been investigated for its potential as a pain reliever and as an antidepressant.